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yl)methanol

CAS No.: 1429901-33-6

Cat. No.: B1447208

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth spectroscopic characterization of 5-bromo-7-methylindole-2-

carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and organic

synthesis. As a Senior Application Scientist, the objective of this document is to offer a

practical, comparative framework for confirming the structure and purity of this molecule. We

will explore its signature features in Nuclear Magnetic Resonance (NMR), Infrared (IR)

spectroscopy, and Mass Spectrometry (MS), contrasting them with the parent compound, 1H-

Indole-2-carbaldehyde, to illuminate the structural influence of the bromo and methyl

substituents.

The protocols and interpretations herein are designed to be self-validating, grounded in

established principles of spectroscopy and supported by authoritative references.
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In the synthesis of complex heterocyclic molecules like 5-bromo-7-methylindole-2-

carbaldehyde, unambiguous structural verification is paramount.[1][2] Spectroscopic methods

provide a non-destructive, detailed fingerprint of a molecule's atomic arrangement and

electronic environment. This guide focuses on three core techniques:

NMR Spectroscopy (¹H and ¹³C): Reveals the carbon-hydrogen framework, providing

information on the chemical environment, connectivity, and number of protons and carbons.

IR Spectroscopy: Identifies the functional groups present in the molecule by detecting their

characteristic vibrational frequencies.[3]

Mass Spectrometry (MS): Determines the molecular weight and can provide structural clues

through fragmentation patterns.[4]

By comparing the spectroscopic data of the target molecule with a well-characterized

analogue, 1H-Indole-2-carbaldehyde, we can confidently assign spectral features and

understand the electronic effects of substitution on the indole ring.

Comparative Spectroscopic Analysis
The addition of a bromine atom at the C-5 position and a methyl group at the C-7 position

introduces significant changes to the electronic and steric environment of the indole scaffold

compared to the unsubstituted 1H-Indole-2-carbaldehyde. These changes are directly

observable in their respective spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise structure of organic

molecules in solution. The chemical shifts are sensitive to the electron density around a

nucleus; electron-withdrawing groups (like bromine) deshield nearby nuclei, shifting their

signals downfield (to higher ppm), while electron-donating groups (like methyl) cause an upfield

shift.

¹H NMR (Proton NMR) Comparison: The substitution pattern of 5-bromo-7-methylindole-2-

carbaldehyde leaves only two aromatic protons on the benzene portion of the indole ring (H-

4 and H-6), simplifying the spectrum compared to the four protons in 1H-Indole-2-

carbaldehyde.
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Table 1: Comparative ¹H NMR Data (Predicted vs. Experimental)
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Proton Assignment

Predicted Chemical

Shift (δ) ppm for 5-

bromo-7-

methylindole-2-

carbaldehyde*

Experimental

Chemical Shift (δ)

ppm for 1H-Indole-2-

carbaldehyde[5]

Rationale for

Predicted Shift

NH (Indole) ~11.0-12.0 (br s)
Not reported in
CDCl₃

The N-H proton is
acidic and often
appears as a broad
singlet. Its exact
position is highly
dependent on
solvent and
concentration.

CHO (Aldehyde) ~9.85 (s) 9.88 (s)

The aldehyde proton

is highly deshielded

and appears as a

singlet. Its local

environment is largely

unchanged.

H-3 ~7.35 (s) 7.30 (s)

This proton is on the

pyrrole ring and is

expected to

experience only minor

shifts due to

substitution on the

benzene ring.

H-4 ~7.80 (d) 7.77 (d)

The H-4 proton is

ortho to the electron-

withdrawing bromine

atom, which should

cause a slight

downfield shift.

H-6 ~7.45 (d) 7.41 (t) Now adjacent to the

methyl group and

meta to the bromine,
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Proton Assignment

Predicted Chemical

Shift (δ) ppm for 5-

bromo-7-

methylindole-2-

carbaldehyde*

Experimental

Chemical Shift (δ)

ppm for 1H-Indole-2-

carbaldehyde[5]

Rationale for

Predicted Shift

this proton's

multiplicity changes

from a triplet to a

doublet. The methyl

group's donating

effect may be

counteracted by the

bromine's influence.

CH₃ (Methyl) ~2.50 (s) N/A

This is a new signal

corresponding to the

methyl group at the C-

7 position. Its

chemical shift is

typical for an aromatic

methyl group.[6]

*Predicted values are based on established substituent effects on the indole ring system.

Solvent: DMSO-d₆.

¹³C NMR (Carbon-13 NMR) Comparison: The ¹³C NMR spectrum provides a direct look at

the carbon backbone. The electronegative bromine atom will cause a significant downfield

shift for the carbon it is attached to (C-5) and influence the shifts of adjacent carbons.

Table 2: Comparative ¹³C NMR Data (Predicted vs. Experimental)
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Carbon Assignment

Predicted Chemical

Shift (δ) ppm for 5-

bromo-7-

methylindole-2-

carbaldehyde*

Experimental

Chemical Shift (δ)

ppm for 1H-Indole-2-

carbaldehyde[5]

Rationale for

Predicted Shift

C=O (Aldehyde) ~183.0 182.89

The aldehyde
carbonyl carbon is
largely unaffected
by remote ring
substitution.

C-2 ~137.0 136.87

The position of the

aldehyde-bearing

carbon is expected to

be stable.

C-3 ~116.0 115.60

Minor influence from

substitution on the

adjacent ring.

C-3a ~129.0 Not assigned

A quaternary carbon

whose shift will be

influenced by both

substituents.

C-4 ~126.0 124.37

Slight downfield shift

due to the adjacent

bromine atom.

C-5 ~115.0 122.20

The C-Br bond causes

a significant shift. The

predicted value is

based on typical C-Br

shifts in aromatic

systems.

C-6 ~130.0 128.25

Downfield shift due to

being ortho to the

bromine atom.
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Carbon Assignment

Predicted Chemical

Shift (δ) ppm for 5-

bromo-7-

methylindole-2-

carbaldehyde*

Experimental

Chemical Shift (δ)

ppm for 1H-Indole-2-

carbaldehyde[5]

Rationale for

Predicted Shift

C-7 ~123.0 113.28

The C-7 carbon is

now substituted with a

methyl group,

significantly altering its

chemical shift.

C-7a ~137.5 138.80

This quaternary

carbon is adjacent to

the methyl-substituted

C-7, leading to a shift.

CH₃ (Methyl) ~16.0 N/A

A new signal in the

aliphatic region,

typical for an aromatic

methyl carbon.

*Predicted values are based on established substituent effects. Solvent: DMSO-d₆.

Infrared (IR) Spectroscopy
IR spectroscopy is excellent for identifying functional groups. The key absorptions for indole

aldehydes are the N-H stretch of the indole ring and the C=O stretch of the aldehyde.[7]

Table 3: Comparative Key IR Absorption Data (KBr Pellet)
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Functional Group

Predicted

Wavenumber (cm⁻¹)

for 5-bromo-7-

methylindole-2-

carbaldehyde

Typical Wavenumber

(cm⁻¹) for Indole

Aldehydes[7]

Assignment

N-H Stretch ~3300-3400 (broad) 3467 - 3517

Vibration of the
indole N-H bond.
Broadness
indicates hydrogen
bonding in the
solid state.

C-H Stretch

(Aromatic)
~3100-3000 ~3100

Stretching of C-H

bonds on the indole

ring.

C-H Stretch (Aliphatic) ~2950-2850 N/A

Stretching of C-H

bonds of the C-7

methyl group.

C=O Stretch

(Aldehyde)
~1680-1695 1686 - 1713

Carbonyl stretch.

Conjugation with the

indole ring lowers the

frequency compared

to a saturated

aldehyde (~1720-

1740 cm⁻¹).

C=C Stretch

(Aromatic)
~1600, ~1450 ~1600-1450

Benzene and pyrrole

ring skeletal

vibrations.

C-N Stretch ~1350-1250 ~1350-1250

Stretching of the

carbon-nitrogen bonds

within the indole ring.

| C-Br Stretch | ~600-500 | N/A | Carbon-bromine bond vibration, typically found in the

fingerprint region. |
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Mass Spectrometry (MS)
Electron Ionization (EI) Mass Spectrometry provides the molecular weight and fragmentation

pattern. For 5-bromo-7-methylindole-2-carbaldehyde (C₁₀H₈BrNO), the most telling feature will

be the isotopic pattern of bromine. Natural bromine exists as two major isotopes, ⁷⁹Br (~50.7%)

and ⁸¹Br (~49.3%), in nearly a 1:1 ratio.

Expected Molecular Ion (M⁺): A pair of peaks of almost equal intensity will be observed at

m/z = 237 (for C₁₀H₈⁷⁹BrNO) and m/z = 239 (for C₁₀H₈⁸¹BrNO). This "M, M+2" pattern is a

definitive indicator of the presence of one bromine atom.

Key Fragments:

[M-1]⁺ (m/z 236/238): Loss of a hydrogen atom from the aldehyde.

[M-29]⁺ (m/z 208/210): Loss of the aldehyde group (-CHO).

[M-Br]⁺ (m/z 158): Loss of the bromine atom.

Experimental Protocols
Adherence to standardized protocols is essential for reproducible and reliable data.

Workflow for Comprehensive Spectroscopic
Characterization
Caption: Overall workflow for the spectroscopic characterization of the target compound.

NMR Spectroscopy Protocol (¹H and ¹³C)
Rationale: Deuterated solvents are used to avoid large solvent peaks in the ¹H NMR spectrum

and for the instrument's lock system.[5] DMSO-d₆ is often chosen for indole derivatives due to

its excellent solubilizing power for polar compounds and its ability to clearly show N-H protons.

Methodology:

Sample Preparation: Accurately weigh 5-10 mg of the compound for ¹H NMR (20-50 mg for

¹³C NMR) into a clean, dry vial.
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Dissolution: Add approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆). Vortex

the vial until the sample is fully dissolved.

Transfer: Using a Pasteur pipette with a cotton wool filter, transfer the solution into a clean,

dry 5 mm NMR tube.

Acquisition:

Insert the tube into the NMR spectrometer.

Lock the instrument onto the deuterium signal of the solvent.

Shim the magnetic field to optimize homogeneity.

Acquire the ¹H spectrum, followed by the ¹³C spectrum using standard acquisition

parameters.

Process the data (Fourier transform, phase correction, and baseline correction).

Reference the ¹H spectrum to the residual DMSO peak at 2.50 ppm and the ¹³C spectrum

to the DMSO-d₆ septet at 39.52 ppm.

FT-IR Spectroscopy Protocol (ATR Method)
Rationale: Attenuated Total Reflectance (ATR) is a rapid and convenient method for solid

samples, requiring minimal preparation and eliminating the need for KBr pellets.[4]

Methodology:

Background Scan: Ensure the ATR crystal is clean. Record a background spectrum of the

empty crystal.

Sample Application: Place a small amount (1-2 mg) of the solid sample directly onto the ATR

crystal.

Apply Pressure: Lower the press arm to ensure firm, even contact between the sample and

the crystal.
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Sample Scan: Acquire the sample spectrum. The instrument software will automatically ratio

it against the background to generate the final absorbance or transmittance spectrum.

Cleaning: Thoroughly clean the crystal with an appropriate solvent (e.g., isopropanol) after

analysis.

Mass Spectrometry Protocol (Electron Ionization - EI)
Rationale: EI is a hard ionization technique that provides reproducible fragmentation patterns

useful for structural elucidation and library matching. A direct insertion probe is suitable for

pure, solid samples with sufficient volatility.[5]

Methodology:

Sample Loading: Load a small amount of the solid sample into a capillary tube for a direct

insertion probe.

Introduction: Insert the probe into the high-vacuum source of the mass spectrometer.

Volatilization: Gently heat the probe to volatilize the sample into the ion source.

Ionization: The vaporized molecules are bombarded with a high-energy electron beam

(typically 70 eV), causing ionization and fragmentation.

Analysis: The resulting ions are separated by the mass analyzer based on their mass-to-

charge ratio (m/z) and detected.

Structural Confirmation and Data Interpretation
The final step is to synthesize the information from all three techniques to build a conclusive

structural argument.

Molecular Structure and NMR Assignments
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Caption: Structure of 5-bromo-7-methylindole-2-carbaldehyde with key atoms labeled.

Interpretation Checklist:

MS: Does the mass spectrum show the correct molecular ion peaks at m/z 237/239,

confirming the molecular formula and the presence of one bromine atom?

IR: Does the IR spectrum show characteristic peaks for an N-H bond (~3300 cm⁻¹), an

aldehyde C=O bond (~1685 cm⁻¹), and aromatic C=C bonds?

¹³C NMR: Are there 10 distinct carbon signals (plus the methyl carbon)? Do the predicted

shifts for C-5 (bearing the bromine) and C-7 (bearing the methyl group) match the

experimental data?

¹H NMR:

Is there a singlet for the aldehyde proton around 9.8 ppm?

Are there two doublets in the aromatic region for H-4 and H-6?

Is there a singlet around 7.3 ppm for H-3?

Is there a singlet around 2.5 ppm integrating to three protons for the methyl group?
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Is there a broad singlet for the N-H proton?

A positive answer to all these questions provides definitive confirmation of the structure of 5-

bromo-7-methylindole-2-carbaldehyde. This comparative and multi-faceted approach ensures

the highest degree of confidence in the characterization of novel synthetic compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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